5-(5-Chloro-2-methoxyphenyl)-5-oxovaleric acid

• IUPAC Name: 5-(5-chloro-2-methoxyphenyl)-5-oxopentanoic acid
• InChI: InChI=1S/C12H13ClO4/c1-17-11-6-5-8(13)7-9(11)10(14)3-2-4-12(15)16/h5-7H,2-4H2,1H3,(H,15,16)
• InChI Key: MQWKMHFRUKBXQO-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)Cl)C(=O)CCCC(=O)O
• Molecular Formula: C12H13ClO4
• DSSTOX Substance ID: DTXSID80435391
• Molecular Weight: 256.68 g/mol
• CAS RN: 162930-56-5

Description

5-(5-Chloro-2-methoxyphenyl)-5-oxovaleric acid, also known as 5-CMO-5-OVA, is an organic compound derived from the amino acid valine. It is an important intermediate in the synthesis of pharmaceuticals and other biologically active compounds. This compound has been the subject of numerous scientific studies, due to its potential applications in medicine, biochemistry, and other fields.

Scientific Research Applications

Chlorogenic Acids and Metabolic Syndrome

• Study Overview : This review discusses the role of chlorogenic acid, a phenolic compound, in the prevention and treatment of metabolic syndrome. It covers in vivo studies, clinical trials, and mechanisms of action of chlorogenic acid, highlighting its antioxidant, anti-inflammatory, antilipidemic, antidiabetic, and antihypertensive activities. The review also explores chlorogenic acid's role as a food additive due to its antimicrobial and antioxidant properties, which are beneficial for food preservation.
• Citation : Jesús Santana-Gálvez, L. Cisneros-Zevallos, & D. A. Jacobo-Velázquez. (2017). Chlorogenic Acid: Recent Advances on Its Dual Role as a Food Additive and a Nutraceutical against Metabolic Syndrome. Molecules. Link to paper

• Study Overview : This comprehensive review focuses on the health benefits, dietary sources, bioavailability, and therapeutic potentials of chlorogenic acid (CGA), a predominant polyphenolic compound in the human diet. The review addresses CGA's neuroprotective, cardiovascular protective, gastrointestinal protective, renoprotective, hepatoprotective, and anticarcinogenic effects.
• Citation : Huijie Lu, Z. Tian, Yiyan Cui, Zhichang Liu, & Xianyong Ma. (2020). Chlorogenic acid: A comprehensive review of the dietary sources, processing effects, bioavailability, beneficial properties, mechanisms of action, and future directions. Comprehensive reviews in food science and food safety. Link to paper

Safety and Hazards

“5-chloro-2-methoxyphenylboronic acid” is harmful if swallowed, causes skin and eye irritation, and may cause respiratory irritation. Safety measures include wearing protective gloves, eye protection, and face protection. If inhaled, the person should be moved to fresh air and kept at rest.